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Compound of Interest

Compound Name: Y-33075 dihydrochloride

Cat. No.: B1662209 Get Quote

This guide provides essential safety and logistical information for the proper disposal of Y-
33075 dihydrochloride, a selective ROCK inhibitor used in laboratory research. Adherence to

these procedures is critical to ensure personnel safety and environmental compliance.

Hazard Identification and Classification
Y-33075 dihydrochloride is classified with several hazards that necessitate careful handling

and disposal. The hazard classifications according to the Globally Harmonized System (GHS)

are summarized below.[1] It is important to note that safety data sheets (SDS) from different

suppliers may contain varying information; therefore, a conservative approach to safety and

disposal is recommended.

Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation
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Personal Protective Equipment (PPE)
Before handling Y-33075 dihydrochloride for any purpose, including disposal, ensure the

following personal protective equipment is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory.

Eye Protection: Safety glasses or goggles to prevent eye contact.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved

respirator may be necessary to avoid respiratory tract irritation.[1]

Disposal Protocol for Y-33075 Dihydrochloride
The following step-by-step procedure outlines the recommended method for the disposal of Y-
33075 dihydrochloride in various forms.

Disposal of Unused or Expired Solid Y-33075
Dihydrochloride
Unused or expired solid Y-33075 dihydrochloride must be disposed of as hazardous chemical

waste.

Step 1: Do not mix with other chemical waste unless approved by your institution's chemical

safety office.[2]

Step 2: Securely seal the original container. If the original container is compromised, transfer

the waste to a new, compatible, and properly labeled container.

Step 3: Label the container clearly as "Hazardous Waste" and list the full chemical name: "Y-
33075 dihydrochloride".

Step 4: Arrange for pickup and disposal through your institution's Environmental Health and

Safety (EHS) or equivalent department.[3]
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Disposal of Solutions Containing Y-33075
Dihydrochloride
Aqueous or solvent-based solutions of Y-33075 dihydrochloride must be collected and

disposed of as hazardous liquid waste.

Step 1: Collect all waste solutions in a dedicated, compatible, and leak-proof container.[2]

For example, do not store acidic solutions in metal containers.

Step 2: Segregate halogenated and non-halogenated solvent waste streams if applicable.[4]

Step 3: Label the waste container with "Hazardous Waste" and list all chemical constituents

with their approximate concentrations.

Step 4: Keep the container sealed when not in use. Do not overfill the container.

Step 5: Store the waste container in a designated and properly ventilated area, away from

incompatible materials.

Step 6: Contact your institution's EHS for collection and disposal.[3]

Disposal of Empty Containers
Empty containers that previously held Y-33075 dihydrochloride must be decontaminated

before being discarded.

Step 1: Triple rinse the empty container with a suitable solvent (e.g., water or an appropriate

organic solvent) that can dissolve the compound.[3]

Step 2: Collect the rinsate (the liquid from rinsing) and dispose of it as hazardous liquid

waste, following the procedure for solutions described above.[3]

Step 3: After triple rinsing, deface or remove the original label from the container.[3]

Step 4: The decontaminated container can then be disposed of in the regular trash or

recycled according to your institution's policies.
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Emergency Spill Procedures
In the event of a spill, follow these immediate actions:

Evacuate and Isolate: Evacuate the immediate area and prevent others from entering.

Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

Containment: For a solid spill, carefully sweep or scoop the material to avoid creating dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand).

Collection: Collect all contaminated materials, including the absorbent and any personal

protective equipment, into a sealed container.

Disposal: Label the container as hazardous waste and dispose of it through your institution's

EHS department.[3]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Y-
33075 dihydrochloride and its associated waste.
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Identify Y-33075 
 Dihydrochloride Waste

What is the form of the waste?
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 Liquid 

Empty Container

 Container 

Dispose as Hazardous
Solid Chemical Waste

Contact EHS for Pickup

Dispose as Hazardous
Liquid Chemical Waste Triple Rinse Container
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Hazardous Liquid Waste

Deface Label & Discard
Container in Regular Trash

Click to download full resolution via product page

Caption: Disposal decision workflow for Y-33075 dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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